Cas no 162142-14-5 (7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro-)

• Product Name: 7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro-
• CAS No: 162142-14-5
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 109913
• PubChem ID: 10823542
• Update Time: 2025-04-18

7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro-
• 1-cyclopentyl-3-ethyl-5,6-dihydro-4H-pyrazolo[3,4-c]pyridin-7-one
• 1-CYCLOPENTYL-3-ETHYL-1,4,5,6-TETRAHYDRO-7H-PYRAZOLO[3,4-C]PYRIDIN-7-ONE
• 162142-14-5
• 1-Cyclopentyl-3-ethyl-1,4,5,6-tetrahydropyrazolo[3,4-c]pyridin-7-one
• SCHEMBL6638544
• DTXSID30445420
• QJLZPHIDOKBEGS-UHFFFAOYSA-N
• 1-Cyclopentyl-3-ethyl-5,6-dihydro-1H-pyrazolo[3,4-c]pyridin-7(4H)-one
• 1-cyclopentyl-3-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-7-one
• 1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro-pyrazolo[3,4-c]pyridin-7-one

• Inchi： 1S/C13H19N3O/c1-2-11-10-7-8-14-13(17)12(10)16(15-11)9-5-3-4-6-9/h9H,2-8H2,1H3,(H,14,17)
• InChI Key： QJLZPHIDOKBEGS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCN1)C(CC)=NN2C1CCCC1

Computed Properties

• Exact Mass: 233.15297
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.92